![molecular formula C13H15N3O2S B6084335 6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol](/img/structure/B6084335.png)
6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol
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Overview
Description
6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. It is a pyrimidine derivative that has been synthesized using various methods and has shown promising results in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or pathways involved in cancer cell proliferation or inflammation. It has also been suggested that it may act by disrupting fungal cell membranes.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and inhibit the production of inflammatory cytokines. Additionally, it has been shown to have antifungal activity.
Advantages and Limitations for Lab Experiments
One advantage of using 6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol in lab experiments is its potential therapeutic properties. It has shown promise as an anticancer, anti-inflammatory, and antifungal agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the study of 6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol. One direction is to further investigate its mechanism of action and optimize its use as an anticancer, anti-inflammatory, and antifungal agent. Another direction is to study its potential use in other therapeutic areas, such as autoimmune diseases or infectious diseases. Additionally, future studies could focus on improving the synthesis method to increase yield and purity.
Synthesis Methods
The synthesis of 6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol has been achieved using different methods. One of the methods involves the reaction of 2,4-dichloro-5-methylpyrimidine with 2-(3-methylphenoxy)ethyl mercaptan in the presence of a base such as potassium carbonate. The resulting intermediate product is then treated with ammonia to yield this compound. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
6-amino-2-{[2-(3-methylphenoxy)ethyl]thio}-4-pyrimidinol has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have antiproliferative activity against cancer cells and has been studied as a potential anticancer agent. It has also been studied for its anti-inflammatory properties and has shown to inhibit the production of inflammatory cytokines. Additionally, it has been studied for its potential use as an antifungal agent.
properties
IUPAC Name |
4-amino-2-[2-(3-methylphenoxy)ethylsulfanyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-9-3-2-4-10(7-9)18-5-6-19-13-15-11(14)8-12(17)16-13/h2-4,7-8H,5-6H2,1H3,(H3,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDNRHFQHJLCIKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCSC2=NC(=CC(=O)N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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